2-(2-Iodophenoxy)-N-phenylacetamide

• CAS: 324743-11-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-(2-Iodophenoxy)-N-phenylacetamide: Synthesis, Characterization, and Therapeutic Potential

Foreword: Navigating the Landscape of Novel Chemical Entities

In the realm of drug discovery and materials science, the exploration of novel chemical scaffolds is paramount. This guide focuses on a specific, yet potentially significant molecule: 2-(2-Iodophenoxy)-N-phenylacetamide . A meticulous search of public chemical databases does not yield a specific CAS number for this compound, suggesting it may be a novel entity or a less-documented isomer within the broader class of phenoxyacetamides.

This document, therefore, serves as a forward-looking technical guide. It is crafted for researchers, medicinal chemists, and drug development professionals, providing a robust framework for the synthesis, characterization, and potential application of this compound. The methodologies and insights presented herein are built upon established principles and data from closely related, well-documented analogues. By synthesizing information from the broader family of phenoxyacetamide derivatives, we can logically infer the properties and potential of the target molecule, providing a solid foundation for future research and development.

The Phenoxyacetamide Scaffold: A Privileged Structure in Medicinal Chemistry

The phenoxyacetamide core is a versatile and privileged scaffold in medicinal chemistry.[1] This structural motif, characterized by a phenoxy group linked to an acetamide moiety, offers a unique combination of rigidity and conformational flexibility. This allows for precise three-dimensional arrangements of functional groups, facilitating interactions with a wide range of biological targets. The amide bond provides a hydrogen bond donor and acceptor, while the aromatic rings can engage in π-π stacking and hydrophobic interactions.

The true utility of the phenoxyacetamide scaffold lies in its amenability to extensive structural modification.[2] Substitutions on either the phenoxy or the N-phenyl ring can dramatically modulate the compound's physicochemical properties and pharmacological activity. Halogenation, in particular, is a common strategy to enhance binding affinity, metabolic stability, and cell permeability. The introduction of an iodine atom, as in our target molecule, is of particular interest for its potential to form halogen bonds and to serve as a handle for radio-labeling in diagnostic and therapeutic applications.[3]

Phenoxyacetamide derivatives have demonstrated a wide spectrum of biological activities, including:

• Anticancer[4][5]

• Anti-inflammatory[4][6]

• Analgesic[2][4]

• Antimicrobial[2]

• Neuroprotective[2]

This broad range of activities underscores the potential of this chemical class and provides a strong rationale for the synthesis and investigation of novel derivatives like 2-(2-Iodophenoxy)-N-phenylacetamide.

Proposed Synthesis of 2-(2-Iodophenoxy)-N-phenylacetamide

The most direct and logical approach to the synthesis of the title compound is a two-step process, beginning with the synthesis of an N-phenyl-2-chloroacetamide intermediate, followed by a Williamson ether synthesis with 2-iodophenol. This method is well-established for the synthesis of related phenoxyacetamide derivatives.[7]

Synthetic Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of a novel radioiodinated phenylacetamide and its homolog as theranostic agents for malignant melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. galaxypub.co [galaxypub.co]
• 7. Design, synthesis, and computational studies of phenylacetamides as antidepressant agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis and Cyclization of 2-(2-Iodophenoxy)-N-phenylacetamide

A Gateway to Dibenz-Fused Heterocycles

Executive Summary

The synthesis of dibenz-fused heterocycles, particularly the dibenz[b,f][1,4]oxazepine core, represents a critical scaffold in medicinal chemistry, serving as the structural foundation for antipsychotics (e.g., loxapine, clozapine analogues) and riot control agents (CR gas).

This technical guide focuses on the specific precursor 2-(2-Iodophenoxy)-N-phenylacetamide . While standard routes to dibenz[b,f][1,4]oxazepines typically utilize benzamide or imine linkers to form the 7-membered ring, the use of an acetamide linker (containing an additional methylene group) presents a unique synthetic pathway. This precursor, via Palladium-catalyzed intramolecular C-H arylation, provides access to dibenz[b,f][1,5]oxazocin-6(5H)-ones (8-membered homologues) or, under specific contractive conditions, functionalized oxazepine derivatives.

This document details the retrosynthetic logic, step-by-step experimental protocols, and mechanistic underpinnings for synthesizing and cyclizing this specific precursor.

Part 1: Chemical Architecture & Retrosynthesis

The target precursor, 2-(2-Iodophenoxy)-N-phenylacetamide , is designed for an intramolecular cross-coupling reaction. The strategic placement of the iodine atom on the phenoxy ring and the activation potential of the N-phenyl ring allows for a transition-metal-catalyzed ring closure.

Structural Analysis[1]

• Ring A (Electrophile): 2-Iodophenoxy moiety. The C-I bond serves as the oxidative addition site for the Palladium catalyst.

• Ring B (Nucleophile): N-phenyl ring.[2] The ortho-C-H bonds are electronically activated by the nitrogen lone pair, facilitating C-H activation.

• Linker: Acetamide (-O-CH₂-CO-NH-). This 4-atom bridge dictates the final ring size.

  • Note: Direct cyclization (C-C bond formation) yields an 8-membered dibenz[b,f][1,5]oxazocine system. To obtain the 7-membered dibenz[b,f][1,4]oxazepine , the linker would typically require a benzamide structure (lacking the methylene) or a post-cyclization ring contraction.

Reaction Scheme

The transformation involves a Williamson Ether Synthesis to assemble the linear precursor, followed by a Pd-Catalyzed Intramolecular Direct Arylation .

Figure 1: Synthetic pathway from commercially available starting materials to the cyclized dibenz-fused lactam.

Part 2: Experimental Methodologies

Phase 1: Synthesis of the Precursor

Objective: Prepare 2-(2-Iodophenoxy)-N-phenylacetamide via nucleophilic substitution.

Reagents:

• 2-Iodophenol (1.0 equiv)

• 2-Chloro-N-phenylacetamide (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv, anhydrous)

• Potassium Iodide (KI) (0.1 equiv, catalytic)

• Solvent: Acetone or Acetonitrile (Reagent Grade)

Protocol:

• Setup: Charge a round-bottom flask with 2-iodophenol (10 mmol) and anhydrous acetone (50 mL).

• Deprotonation: Add K₂CO₃ (20 mmol) and stir at room temperature for 15 minutes to facilitate phenoxide formation.

• Addition: Add 2-chloro-N-phenylacetamide (11 mmol) and a catalytic amount of KI (1 mmol). The KI catalyzes the reaction via the Finkelstein mechanism (in situ formation of the more reactive 2-iodo-N-phenylacetamide species).

• Reflux: Heat the mixture to reflux (approx. 60°C for acetone) and stir for 6–12 hours. Monitor reaction progress via TLC (eluent: Hexane/EtOAc 3:1).

• Workup:

  • Cool to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.[1]

  • Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (2x) and brine (1x).

  • Dry over anhydrous Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol or purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield 2-(2-Iodophenoxy)-N-phenylacetamide as a white/off-white solid.

Phase 2: Pd-Catalyzed Cyclization (Intramolecular C-H Arylation)

Objective: Cyclize the precursor to form the dibenz-fused ring system. This protocol utilizes a Pd(II)/Pd(0) catalytic cycle facilitated by a carboxylate base or oxidant.

Reagents:

• Precursor: 2-(2-Iodophenoxy)-N-phenylacetamide (1.0 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5–10 mol%)

• Ligand: Triphenylphosphine (PPh₃) or electron-rich phosphines like PCy₃ (10–20 mol%)

• Base: Silver Carbonate (Ag₂CO₃) (2.0 equiv) or Sodium Acetate (NaOAc)

• Solvent: Toluene or DMF (Anhydrous)

Protocol:

• Inert Atmosphere: Flame-dry a reaction tube or Schlenk flask and purge with Argon/Nitrogen.

• Charging: Add the precursor (0.5 mmol), Pd(OAc)₂ (0.05 mmol), Ligand (0.1 mmol), and Base (1.0 mmol).

  • Note: Ag₂CO₃ is often preferred for C-H activation routes as it acts as both a base and a halide scavenger, promoting the electrophilic palladation.

• Solvation: Add anhydrous Toluene (5 mL).

• Reaction: Seal the vessel and heat to 110–130°C for 12–24 hours.

• Monitoring: Check for the disappearance of the starting material (Rf ~0.4 in 3:1 Hex/EtOAc) and the appearance of a new, likely more polar, spot.

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove Pd black and silver salts.

  • Wash the pad with EtOAc.

  • Concentrate the filtrate.[3]

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Part 3: Mechanistic Insight & Logic

The cyclization proceeds via a Pd(0)/Pd(II) catalytic cycle involving oxidative addition followed by a concerted metallation-deprotonation (CMD) step.

Mechanism Description:

• Oxidative Addition: The active Pd(0) species inserts into the C-I bond of the phenoxy ring, forming an Aryl-Pd(II)-I intermediate.

• Ligand Exchange: The iodide is displaced by a carbonate or acetate anion (from the base), forming an Aryl-Pd(II)-OAc species.

• C-H Activation (CMD): The carboxylate ligand assists in deprotonating the ortho-C-H bond of the N-phenyl ring. The Pd center simultaneously coordinates to the carbon, forming a 7-membered palladacycle intermediate.

• Reductive Elimination: The C-C bond is formed between the two aryl rings, expelling the Pd(0) catalyst and closing the 8-membered lactam ring.

Figure 2: Catalytic cycle for the intramolecular C-H arylation of the acetamide precursor.

Part 4: Critical Analysis of Ring Size (Oxazepine vs. Oxazocine)

Researchers must note the structural implication of the acetamide linker.

• Target: Dibenz[b,f][1,4]oxazepine (7-membered ring).[4][5]

• Precursor: 2-(2-Iodophenoxy)-N-phenylacetamide.

• Outcome: The presence of the methylene (-CH₂-) group in the acetamide linker introduces an extra atom into the cyclization path.

  • Path: Aryl(A)-O-CH₂-CO-N-Aryl(B).

  • Cyclization (Aryl-Aryl bond): Forms an 8-membered ring (Dibenz[b,f][1,5]oxazocine).

To access the 7-membered Dibenz[b,f][1,4]oxazepine: One must use 2-(2-Iodophenoxy)benzamide (removing the CH₂) or perform a specific rearrangement (e.g., Smiles rearrangement followed by condensation) that extrudes a carbon or alters the connectivity. However, the protocol described above for the acetamide precursor is a robust method for generating medium-sized lactams, which are valuable homologues of the bioactive oxazepine class.

References

• Yeung, C. S., & Dong, V. M. (2010).[6] Pd-catalyzed ortho-arylation of phenylacetamides, benzamides, and anilides with simple arenes using sodium persulfate. Chemical Science, 1(3), 331-336. Link

• Glover, S. A., Goosen, A., & Laue, H. A. H. (1973). N-Iodoamides: mechanism of intramolecular aromatic substitution. Journal of the Chemical Society, Perkin Transactions 1, 1647-1652. Link

• Zaware, N., & Ohlmeyer, M. (2019). Recent advances in dibenzo[b,f][1,4]oxazepine synthesis. Arkivoc, 2019(vi), 252-273. Link

• Riches, A. G., et al. (2020).[1] Structural reassignment of a dibenz[b,f][1,4]oxazepin-11(10H)-one with potent antigiardial activity. Australian Journal of Chemistry, 73(9), 840-847. Link

Sources

• 1. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. patents.justia.com [patents.justia.com]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Pd-catalyzed ortho-arylation of phenylacetamides, benzamides, and anilides with simple arenes using sodium persulfate - Chemical Science (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Best ligands for intramolecular amidation of aryl iodides

Application Note: Best Ligands for Intramolecular Amidation of Aryl Iodides

Part 1: Executive Summary & Core Directive

The Challenge: Intramolecular amidation of aryl iodides (lactamization) is a pivotal transformation in the synthesis of N-heterocycles, including oxindoles, quinolinones, and isoquinolinones. The primary failure mode in these reactions is not oxidative addition—aryl iodides are highly reactive—but rather the formation of stable, unreactive palladium-amidate resting states that stall the catalytic cycle prior to reductive elimination.

The Solution: The selection of the ligand is the single most critical variable.

• Primary Recommendation (Palladium): Xantphos .[1][2] Its wide bite angle (~111°) forces the metal center into a geometry that destabilizes the resting state and accelerates reductive elimination.

• Secondary Recommendation (Palladium - Difficult/Steric Cases): tBuBrettPhos . A bulky, electron-rich biaryl phosphine designed to prevent

  -amidate formation through steric bulk rather than bite angle.

• Cost-Effective Alternative (Copper): DMEDA (N,N'-Dimethylethylenediamine). The standard ligand for the modified Goldberg reaction, suitable for scale-up where Pd costs are prohibitive.

Part 2: Scientific Integrity & Mechanism

The Mechanistic Bottleneck: The -Amidate Trap

In a standard Pd-catalyzed amidation, the catalytic cycle proceeds via:

• Oxidative Addition: Pd(0) inserts into the Ar-I bond.[3][4][5]

• Amine Coordination/Deprotonation: The pendant amine binds and is deprotonated by the base.[3]

• Reductive Elimination: The C-N bond forms, regenerating Pd(0).

The Problem: Amides are ambident nucleophiles (N vs. O). With non-specialized ligands, the deprotonated amide often binds to Palladium in a stable

-fashion (binding through both N and O) or forms bridging dimers. This creates a thermodynamic sink—a "dead" catalyst species that cannot undergo reductive elimination.

The Ligand Fix:

• Xantphos (Wide Bite Angle): As a trans-spanning bidentate ligand, Xantphos occupies two coordination sites. Its rigid xanthene backbone imposes a large bite angle that sterically crowds the Pd center. This prevents the formation of the stable

  -amidate complex and geometrically favors the transition state for C-N bond formation (reductive elimination).

• tBuBrettPhos (Steric Bulk): This monodentate ligand is sufficiently bulky to prevent the approach of the amide oxygen, forcing the amide to bind in a monodentate (

  ) fashion through Nitrogen only, which is the required geometry for productive elimination.

Visualizing the Catalytic Cycle

Figure 1: The Catalytic Cycle highlighting the critical role of ligand selection in bypassing the

-amidate trap.

Part 3: Ligand Selection Matrix

Feature	Xantphos (Pd)	tBuBrettPhos (Pd)	DMEDA (Cu)
Primary Use Case	Standard Intramolecular (5, 6, 7-membered rings)	Sterically Hindered or Electronic-deficient substrates	Cost-Sensitive / Large Scale
Mechanism Action	Wide Bite Angle (~111°) accelerates Reductive Elimination	Massive Steric Bulk prevents catalyst deactivation	Chelation prevents formation of unreactive Cu-amidate oligomers
Substrate Scope	Excellent for Amides, Sulfonamides, Carbamates, Ureas	Best for Primary Amines, difficult Amides, Heterocycles	Good for Amides, requires higher temp (>100°C)
Cost	Moderate	High	Very Low
Typical Loading	1-3 mol% Pd	1-2 mol% Pd	10-20 mol% Cu

Part 4: Detailed Experimental Protocols

Protocol A: The "Gold Standard" Pd/Xantphos System

Best for: General synthesis of oxindoles, lactams, and cyclic sulfonamides.

Reagents:

• Aryl Iodide substrate (1.0 equiv)[6]

• Catalyst: Pd2(dba)3 (1.5 - 2.5 mol%) or Pd(OAc)2 (can be used, but dba is preferred for initiation)

• Ligand: Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (3.0 - 5.0 mol%)

  • Note: Maintain a 1:1 or 1.2:1 Ligand:Pd ratio.

• Base: Cs2CO3 (1.5 - 2.0 equiv)

  • Why Cs2CO3? The "Cesium Effect" aids solubility in organic solvents and facilitates deprotonation.

• Solvent: 1,4-Dioxane (Anhydrous, degassed)

• Temperature: 80 - 100 °C

Step-by-Step Workflow:

• Inert Setup: Flame-dry a reaction vial/flask equipped with a magnetic stir bar. Cool under a stream of Argon or Nitrogen.

• Solids Addition: Add the Aryl Iodide substrate (if solid), Pd2(dba)3, Xantphos, and Cs2CO3.

• Purge: Cap the vessel and purge with inert gas for 5-10 minutes.

• Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

  • Concentration: 0.1 M to 0.2 M is standard. High dilution (0.05 M) may be needed for medium rings (7-8 membered) to favor intramolecularity.

• Heating: Place in a pre-heated oil block at 100 °C. Stir vigorously.

• Monitoring: Monitor by LCMS/TLC. Aryl iodides typically convert within 2-12 hours.

• Workup: Filter through a pad of Celite to remove Pd black and inorganic salts. Rinse with EtOAc. Concentrate and purify via flash chromatography.

Protocol B: The "Cost-Effective" Cu/DMEDA System

Best for: Simple substrates, gram-scale synthesis, tolerance of higher temperatures.

Reagents:

• Aryl Iodide substrate (1.0 equiv)[6][7]

• Catalyst: CuI (Copper(I) Iodide) (10 mol%)

  • Purity Check: CuI should be off-white/tan. If green/brown, recrystallize from saturated KI solution.

• Ligand: DMEDA (N,N'-Dimethylethylenediamine) (20 mol%)

• Base: K3PO4 (2.0 equiv) or K2CO3

• Solvent: Toluene or DMF (Anhydrous)

• Temperature: 110 °C

Step-by-Step Workflow:

• Inert Setup: Charge a screw-cap vial with CuI, K3PO4, and the Substrate (if solid).

• Evacuate/Backfill: Cycle vacuum/Argon 3 times.

• Liquids Addition: Add Solvent (Toluene/DMF), then add the DMEDA ligand and Substrate (if liquid) via syringe.

  • Crucial Order: Add ligand after solvent to ensure it complexes Cu immediately upon solubilization.

• Heating: Seal tightly (Teflon-lined cap) and heat to 110 °C.

  • Note: Copper catalysis is slower than Pd. Reaction times of 12-24 hours are common.

• Workup: Dilute with water/EtOAc. If using DMF, wash aqueous layer extensively (3x) with LiCl solution to remove DMF. Dry organic layer over Na2SO4.

Part 5: Decision Logic for Optimization

Figure 2: Decision tree for selecting the optimal catalytic system based on project constraints.

Part 6: References

• Yin, J., & Buchwald, S. L. (2002).[8] Pd-Catalyzed Intermolecular Amidation of Aryl Halides: The Discovery that Xantphos Can Be Trans-Chelating in a Palladium Complex.[1][2][8] Journal of the American Chemical Society, 124(21), 6043–6048. Link

• Klapars, A., Huang, X., & Buchwald, S. L. (2002). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides. Journal of the American Chemical Society, 124(25), 7421–7428. Link

• Strieter, E. R., Blackmond, D. G., & Buchwald, S. L. (2005). The Role of Chelating Diamine Ligands in the Goldberg Reaction: A Kinetic Study on the Copper-Catalyzed Amidation of Aryl Iodides. Journal of the American Chemical Society, 127(12), 4120–4121. Link

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed C–N coupling reactions: “User's guide”. Chemical Science, 2(1), 27-50. Link

• Fors, B. P., Dooleweerdt, K., Zeng, Q., & Buchwald, S. L. (2009). An Efficient System for the Pd-Catalyzed Cross-Coupling of Amides and Aryl Chlorides.[1][2][3][4][5][7][8][9][10] Tetrahedron, 65(33), 6576–6583. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. surface.syr.edu [surface.syr.edu]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pd-Catalyzed Intermolecular Amidation of Aryl Halides: The Discovery that Xantphos Can Be Trans-Chelating in a Palladium Complex [organic-chemistry.org]
• 9. Pd-catalyzed amination reactions of aryl halides using bulky biarylmonophosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pd-Catalyzed Amidations of Aryl Chlorides Using Monodentate Biaryl Phosphine Ligands: A Kinetic, Computational, and Synthetic Investigation [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Dibenz[b,f][1,4]oxazepin-11(10H)-one Cyclization

Status: Operational Ticket ID: CHEM-SUP-OXZ-001 Subject: Yield Optimization & Troubleshooting for Tricyclic Lactamization Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

The cyclization to form dibenz[b,f][1,4]oxazepin-11(10H)-one is a pivotal step in the synthesis of antipsychotics (e.g., Loxapine analogs) and riot control agents (CR gas). The reaction typically involves the intramolecular lactamization of 2-(2-aminophenoxy)benzoic acid (or its ester).

Users frequently encounter three critical failure modes:

• Incomplete Conversion: Stalling due to equilibrium limitations (water/alcohol byproduct).

• Oligomerization: Intermolecular amide formation (dimers) competing with intramolecular cyclization.

• Thermal Degradation: Oxidation of the electron-rich amino-ether bridge leading to "tarring" at high temperatures.

This guide provides validated protocols to mitigate these risks.

Module 1: Protocol Optimization (The "How" & "Why")

Method A: Thermodynamic Control (Dean-Stark)

Best for: Scale-up, cost-efficiency, and acid-stable substrates.

The Protocol:

• Suspend 2-(2-aminophenoxy)benzoic acid in Xylene or Toluene (0.1 M concentration).

• Add p-Toluenesulfonic acid (pTSA) (10-20 mol%).

• Reflux with a Dean-Stark trap for 12–24 hours.

Technical Insight (The "Why"):

• Entropy vs. Enthalpy: Forming a 7-membered ring is entropically disfavored compared to 5- or 6-membered rings. High temperature (

  ) is required to overcome the activation energy barrier.

• Le Chatelier’s Principle: The reaction is reversible. If water is not physically removed (azeotropic distillation), the hydrolysis rate (

  ) will eventually match the cyclization rate ( ), stalling the reaction at ~60–70% conversion.

Method B: Kinetic Activation (Coupling Reagents)

Best for: Small scale, heat-sensitive substrates, or high-throughput screening.

The Protocol:

• Dissolve the amino-acid precursor in EtOAc or DMF .

• Add T3P (Propylphosphonic anhydride) (1.5 equiv) and Pyridine/DIPEA (3.0 equiv).

• Stir at

  or mild heat ( ).

Technical Insight: T3P is superior to EDC/HOBt for this scaffold because it acts as a water scavenger and drives the reaction to completion without requiring high thermal energy, reducing oxidative degradation.

Module 2: Troubleshooting Guide (FAQ)

Q1: My reaction mixture turns black and yield is <30%. Why?

Diagnosis: Oxidative degradation of the aniline moiety. The Fix:

• Degas Solvents: Sparge reaction solvents with Argon/Nitrogen for 15 minutes prior to heating.

• Antioxidants: Add a trace amount of sodium metabisulfite or perform the reaction under a strict inert atmosphere.

• Switch Methods: Move from Method A (High Temp) to Method B (T3P/mild heat) to avoid thermal stress.

Q2: I see a major impurity with 2x molecular weight (Dimer).

Diagnosis: Intermolecular reaction dominates over intramolecular cyclization. The Fix:

• High Dilution Principle: Reduce concentration from 0.5 M to 0.05 M .

• Slow Addition: If using a coupling agent, add the substrate slowly to the coupling agent solution (inverse addition) to keep the concentration of free active ester low, favoring the unimolecular reaction (cyclization).

Q3: The reaction stalls at 50% conversion despite refluxing.

Diagnosis: Water is not being removed efficiently. The Fix:

• Check the Trap: Ensure the Dean-Stark trap is actually collecting water and that the solvent is refluxing vigorously.

• Molecular Sieves: If a Dean-Stark is not feasible, add activated 4Å Molecular Sieves directly to the reaction flask (Note: This can make stirring difficult; use an overhead stirrer).

Module 3: Comparative Data & Yields

Method	Reagents	Conditions	Typical Yield	Pros	Cons
Thermal	Xylene, pTSA	Reflux (140°C), 24h	65–75%	Scalable, Cheap	High temp degradation, slow
Microwave	AcOH or neat	MW, 150°C, 15 min	85–92%	Fast, Clean	Not scalable, requires specialized equipment
Coupling	T3P, Pyridine	EtOAc, 50°C, 4h	80–90%	Mild, High Purity	Reagent cost, workup required
Acid Chloride	SOCl2, then Heat	Reflux	50–60%	Reactive	Harsh, HCl byproduct causes side reactions

Module 4: Visualizing the Mechanism

Figure 1: Mechanism of Cyclization & Failure Modes

Caption: Pathway A shows the desired intramolecular cyclization. Pathway B illustrates the competing intermolecular dimerization (failure mode) caused by high concentration.

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step logic flow to diagnose low yields based on experimental observations.

References

• Microwave Assisted Synthesis of Dibenzoxazepines. ResearchGate. (2025).[1][2] Demonstrates the efficiency of microwave irradiation in reducing reaction times and improving yields for this scaffold.

• Structural reassignment of a dibenz[b,f][1,4]oxazepin-11(10H)-one. Australian Journal of Chemistry. (2022). Provides detailed NMR characterization and synthesis conditions (Xylenes/Methanesulfonic acid) for validating the cyclic structure.

• One-Pot Synthesis of Dibenz[b,f][1,4]oxazepines. HKUST Institutional Repository. (2014). Discusses Lewis acid catalysis (Mg(ClO4)2) and microwave-assisted intramolecular SNAr protocols.

• Strategies in the synthesis of dibenzo[b,f]heteropines. Beilstein Journal of Organic Chemistry. (2023). A comprehensive review of synthetic strategies, including Buchwald-Hartwig amination and thermal cyclization routes.

• WO2004047722A2 - Method of Preparing 10H-dibenzo[b,f][1,4]thiazepin-11-one. Google Patents. (2004). Although for the thiazepine analog, this patent details the critical industrial "direct cyclization" method using xylene reflux without pre-activation, highly relevant to the oxazepine congener.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Removing copper catalyst residues from acetamide coupling products

Topic: Removing Copper Residues from Acetamide Coupling Products Ticket ID: #CU-REM-001 Status: Open Analyst: Senior Application Scientist

Executive Summary & Dashboard

The Problem: You have performed a copper-catalyzed C-N coupling (Ullmann, Goldberg, or Chan-Lam) to synthesize an acetamide. The reaction is complete, but the product retains a blue/green tint or fails elemental impurity testing (ICH Q3D). The Challenge: Acetamides are polar, often acting as weak ligands themselves, creating "sticky" copper complexes that resist standard silica chromatography.

⚡ Quick Decision Matrix

If your product is...	Recommended Primary Strategy	Secondary Polish
Hydrophobic (Soluble in DCM/EtOAc)	Protocol A: Chelation Wash (NH₄OH or EDTA)	Silica Filtration
Polar/Water Soluble	Protocol B: Solid-Supported Scavengers (Si-Thiol)	Reverse Phase HPLC
Acid Sensitive	Protocol A (Modified): EDTA @ pH 7-8	Neutral Alumina
Large Scale (>100g)	Protocol C: Crystallization with chelating additive	Scavenger Resin

The Chemistry of the Problem

Copper residues exist in two primary forms after coupling:

• Inorganic Salts: CuI, CuBr (often insoluble, easily filtered).

• Soluble Complexes: Cu bound to ligands (diamines, amino acids) or chelated to your acetamide product .

Acetamides possess a carbonyl oxygen and an amide nitrogen. While less basic than amines, they can form stable chelates with Cu(II), especially if the molecule contains other donor atoms (pyridines, imidazoles).

Visualization: The Chelation Equilibrium

The following diagram illustrates the competitive equilibrium required to remove Copper from your product.

Figure 1: To clean the product, the remediation agent must have a significantly higher binding constant (

) for Copper than your acetamide product.

Detailed Experimental Protocols

Protocol A: Aqueous Chelation Washes (Liquid-Liquid Extraction)

Best for: Hydrophobic acetamides soluble in organic solvents (DCM, EtOAc, Toluene).

The Science: We use water-soluble chelators to "pull" Cu from the organic phase into the aqueous phase.[1]

Reagents:

• Reagent 1 (Ammonia): 10% NH₄OH (aq) saturated with NH₄Cl.

• Reagent 2 (EDTA): 0.1 M Disodium EDTA (adjusted to pH 8 with NaOH).

Step-by-Step:

• Dilution: Dilute the crude reaction mixture with a non-miscible solvent (EtOAc or DCM). Do not use Ether (peroxide risk with metals).

• The "Blue" Wash: Wash the organic layer with Reagent 1 (1:1 volume ratio).

  • Observation: The aqueous layer should turn deep royal blue

    .

• Repeat: Repeat Step 2 until the aqueous layer is colorless.

• The "Polishing" Wash: Wash twice with Reagent 2 (EDTA). EDTA has a higher binding constant than ammonia and removes trace Cu.

• Rinse: Wash with Brine (sat. NaCl) to remove residual ammonia/EDTA.[1]

• Dry: Dry over Na₂SO₄ and concentrate.

⚠️ Tech Note: If your product precipitates during the wash (common with polar acetamides), switch immediately to Protocol B .

Protocol B: Solid-Supported Scavengers (The "Silver Bullet")

Best for: Polar products, late-stage intermediates, or when aqueous washes fail.

The Science: Silica or polymer beads are functionalized with high-affinity ligands (Thiols, Thioureas). These bind Cu irreversibly, allowing simple filtration.

Recommended Scavengers:

• Si-Thiol (SiliaMetS® Thiol): Universal for Cu(I) and Cu(II).

• Si-TMT (Trimercaptotriazine): Best for Cu(I).

Step-by-Step:

• Dissolution: Dissolve crude product in a compatible solvent (THF, MeOH, DMF, or EtOAc).

• Loading: Add the scavenger resin.[1]

  • Dosage: Calculate 3-5 equivalents of scavenger relative to the catalyst amount used (not the product).

  • Example: If you used 0.1 mmol CuI, add enough resin to bind 0.4 mmol Cu.

• Incubation: Stir or shake at 40-50°C for 2-4 hours.

  • Why Heat? Metal exchange is kinetic. Heat accelerates the transfer from Product-Cu to Resin-Cu.

• Filtration: Filter through a 0.45 µm PTFE frit or a Celite pad.

• Analysis: The filtrate should be colorless.

Protocol C: Crystallization with Chelating Additives

Best for: Large scale (>100g) where chromatography/resins are too expensive.

Step-by-Step:

• Dissolve crude solid in the crystallization solvent (e.g., hot iPrOH or EtOH).

• Add 5 wt% N-Acetylcysteine or EDTA relative to the batch weight.

• Heat to reflux for 30 mins to allow ligand exchange.

• Cool slowly to induce crystallization.

• Filter the crystals and wash with cold solvent.[2] The Cu-Chelator complex remains in the mother liquor.

Regulatory Compliance (ICH Q3D)

Drug products must meet strict limits for elemental impurities. Copper is a Class 3 impurity.[3][4]

Table 1: ICH Q3D (R2) Permitted Daily Exposure (PDE) for Copper

Route of Administration	PDE Limit (µ g/day )	Concentration Limit (ppm)*
Oral	3000	300
Parenteral (IV)	300	30
Inhalation	300	30

*Concentration limits assume a max daily dose of 10g of drug product. If dose is lower, higher ppm is acceptable.

Troubleshooting & FAQs

Q: My product is still blue after an Ammonia wash. Why? A: You likely have a lipophilic Copper complex. The ammonia complex

is water-soluble, but if your acetamide has large hydrophobic groups, the Cu-Acetamide complex may partition into the organic layer.

• Fix: Use Protocol B (Si-Thiol) in THF. The solid scavenger works in the organic phase.

Q: Can I just use a Silica plug? A: Standard silica is weakly acidic and can bind some Cu, but it is inefficient. "Bleeding" of Cu often occurs.

• Fix: Use "Active" Silica. Mix Silica gel with 10% w/w hydrated Potassium Carbonate. This basic silica holds Cu salts much better than neutral silica.

Q: How do I test for residual Copper quickly without ICP-MS? A: The Sodium Sulfide Spot Test.

• Dissolve 10 mg of product in 1 mL solvent.

• Add 1 drop of dilute Na₂S solution.

• Result: A brown/black precipitate indicates >50 ppm Copper (formation of CuS).

Workflow Visualization

Figure 2: Decision tree for selecting the optimal purification route.

References

• ICH Guideline Q3D (R2) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2022.

• Removal of Copper Residues from Organic Compounds.Organic Process Research & Development, 2024. (General review of industry standard workups).

• SiliCycle Application Note. "Metal Scavenging with SiliaMetS®." SiliCycle Inc.

• Biotage User Guide. "Strategies for Metal Removal in Drug Discovery." Biotage AB.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ema.europa.eu [ema.europa.eu]
• 4. database.ich.org [database.ich.org]

Troubleshooting incomplete conversion in intramolecular amidation reactions

Status: Online | Tier: Senior Application Scientist Support Topic: Incomplete Conversion in Intramolecular Amidation (Lactamization)

Diagnostic Triage: Identify Your Failure Mode

Before modifying your protocol, identify the specific nature of your incomplete conversion using this diagnostic matrix.

Observation (LCMS/NMR)	Diagnosis	Primary Root Cause	Recommended Module
Linear Dimers/Trimers	Oligomerization	Intermolecular reaction rate > Intramolecular rate.	Module 01
Stalled SM (No Product)	Kinetic Trap	High activation energy; poor leaving group; catalyst poisoning.	Module 03 / 04
Product + Epimerization	Over-Activation	Reagent too aggressive (e.g., HATU with chiral centers).	Module 03
Hydrodehalogenation	Catalyst Side-Rxn	(For Pd-cat) -hydride elimination competes with Reductive Elim.	Module 04
Medium Ring (8-11) Failure	Enthalpic Strain	Transannular strain prevents ring closure.	Module 02

Module 01: The Oligomerization Problem

Issue: The reaction yields linear dimers or oligomers instead of the cyclic monomer. Root Cause: The effective molarity (

) of the chain ends is lower than the bulk concentration of the substrate.

The Solution: Pseudo-High Dilution (PHD)

Standard high dilution (0.001 M) is often impractical due to solvent costs and slow kinetics. Pseudo-High Dilution achieves the effect of high dilution while maintaining a manageable reactor volume by keeping the stationary concentration of the reactive species low [1].

Experimental Protocol: Dual-Syringe PHD

• Reactor: Flask with solvent + Base (e.g., DIPEA/DMAP) at reflux (or required temp).

• Feed 1: Substrate (Linear Precursor) in minimal solvent.[1]

• Feed 2: Coupling Reagent (e.g., HATU/T3P) in minimal solvent.[1]

• Rate: Slow addition (e.g., 1 mmol/hr) via syringe pump.

Why this works: The instantaneous concentration of activated species is negligible. The molecule "sees" only itself (cyclization) rather than another molecule (oligomerization).

Figure 1: Logic flow for Pseudo-High Dilution. By limiting the 'Activated Species' concentration, the intermolecular path (Red) is suppressed in favor of the intramolecular path (Green).

Module 02: The Medium-Ring Strain (Thermodynamics)

Issue: 5-6 membered rings form easily; 12+ membered rings form easily. But 8-11 membered rings (medium) fail or stall. Root Cause:

• Enthalpy: Transannular strain (Pitzer strain) from crowding across the ring.

• Entropy: Loss of degrees of freedom is high, but without the proximity benefit of small rings.

Troubleshooting Strategy: Conformational Biasing

You must "trick" the linear chain into a folded conformation (Turn Inducers) [2].

Strategy	Mechanism	Implementation
Gem-Dimethyl Effect	Thorpe-Ingold effect. Bulky substituents reduce the bond angle, bringing termini closer.	Add C(Me)2 groups to the backbone if structure permits.
Turn Inducers	Proline, Pseudoproline, or Glycine act as "hinges" to induce -turns.	Incorporate Proline or (DMB)Gly (Dimethoxybenzyl Glycine) temporarily.
Traceless Inducers	Use a removable group (e.g., Hnb - 2-hydroxy-6-nitrobenzyl) on the Nitrogen.[2]	Install Hnb on the amine; it induces a turn via H-bonding, then photolyze after cyclization.

Module 03: Chemical Activation (Coupling Reagents)

Issue: Standard EDC/HOBt or HATU fails to drive the reaction to completion, or causes racemization. Recommendation: Switch to T3P (Propylphosphonic Anhydride) .

Why T3P?

• Epimerization Control: T3P does not generate a reactive guanidinium species (like HATU) which can abstract

  -protons. It activates via a mixed anhydride.

• Thermodynamics: It releases a water-soluble byproduct (cyclic phosphonic acid) and drives equilibrium by consuming water [3].

T3P Macrolactamization Protocol

• Dissolve: Linear acid-amine in EtOAc or 2-MeTHF (Green solvent compatible) [4].

• Base: Add DIPEA (3-5 equiv).

• Addition: Add T3P (50% w/w in EtOAc) dropwise at 0°C.

• Temp: Allow to warm to RT. If stalled, heat to 50°C (T3P is thermally stable, unlike EDC).

• Workup: Wash with water. Byproducts are water-soluble.[3][4]

Module 04: Metal-Catalyzed Amidation (Buchwald-Hartwig)

Issue: Intramolecular C-N bond formation using Pd stalls or yields dehalogenated starting material.[5] Root Cause: The catalytic cycle is dying at Oxidative Addition (poor halide) or Reductive Elimination (steric bulk/geometry).

Troubleshooting the Catalytic Cycle

Figure 2: Buchwald-Hartwig Cycle & Failure Points. Reductive elimination is the critical step for ring closure.

Specific Fixes for Pd-Amidation:

• Hydrodehalogenation (Ar-X becomes Ar-H):

  • Cause:

    -hydride elimination competes with reductive elimination.[6]

  • Fix: Switch ligand to BrettPhos (primary amines) or RuPhos (secondary amines) to accelerate reductive elimination [5]. Use a precatalyst (e.g., BrettPhos Pd G4) to ensure active Pd(0) enters the cycle immediately.

• Incomplete Conversion (Catalyst Death):

  • Cause: Incomplete reduction of Pd(II) to Pd(0) or poisoning by functional groups (azo, thioethers).[1][5]

  • Fix: Use Pd-G3/G4 precatalysts instead of Pd(OAc)2. These contain the ligand pre-bound and activate cleanly [6].

• Base Incompatibility:

  • Issue: NaOtBu degrades sensitive esters.

  • Fix: Switch to K3PO4 or Cs2CO3 (weaker, heterogeneous bases).[5]

References

• Malesevic, M., et al. (2004).[7] "An improved method for the solution cyclization of peptides under pseudo-high dilution conditions."[7] Journal of Biotechnology.[7] Link

• Bezençon, J., et al. (2017).[3] "Peptide Macrocyclization Assisted by Traceless Turn Inducers." ACS Combinatorial Science. Link

• Wissmann, H., & Kleiner, H. J. (1980). "New peptide synthesis method." Angewandte Chemie. (Foundation of T3P chemistry). See also: Curia Global T3P Guide. Link

• Albericio, F., et al. (2019).[8] "Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis." European Journal of Organic Chemistry.[8] Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link

• Bruno, N. C., et al. (2013). "Buchwald-Hartwig Amination Using Pd-G3 Precatalysts." Chemical Science. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. An improved method for the solution cyclization of peptides under pseudo-high dilution conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. curiaglobal.com [curiaglobal.com]

Optimizing base and solvent for 2-(2-Iodophenoxy)-N-phenylacetamide cyclization

Topic: Optimization of Base and Solvent Systems for the Synthesis of Dibenz[b,f][1,4]oxazepin-11(10H)-one via Intramolecular C–H Arylation. Ticket ID: CHEM-SUP-8821 Status: Open / Technical Guide Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary & Reaction Scope

You are attempting the intramolecular cyclization of 2-(2-iodophenoxy)-N-phenylacetamide to form the tricyclic scaffold dibenz[b,f][1,4]oxazepin-11(10H)-one .

This transformation is not a standard nucleophilic substitution; it is a Palladium-Catalyzed Intramolecular Direct C–H Arylation . The reaction requires the palladium center (inserted into the C–I bond) to activate the ortho-C–H bond of the N-phenyl ring. This mechanism proceeds via a Concerted Metallation-Deprotonation (CMD) pathway, making the choice of base and solvent the critical determinants of success.

The Core Reaction

Substrate: 2-(2-iodophenoxy)-N-phenylacetamide Product: Dibenz[b,f][1,4]oxazepin-11(10H)-one Mechanism: Pd(0)/Pd(II) Catalytic Cycle with CMD activation.

Mechanistic Diagnostic (Visualizing the Pathway)

To troubleshoot effectively, you must understand where the cycle breaks. The base is not just a neutralizer; it acts as a ligand that enables the C–H bond cleavage.

Figure 1: The catalytic cycle highlighting the CMD step where the base actively participates in breaking the C-H bond.

Optimization Matrix: Base & Solvent Selection

The "Standard Protocol" often fails because of solubility mismatches. Use this matrix to select conditions based on your specific constraints.

The "Cesium Effect"

For this specific intramolecular arylation, Cesium Carbonate (Cs₂CO₃) is superior to K₂CO₃. The larger Cs⁺ cation has a weaker ion-pairing interaction with the carbonate anion in organic solvents, making the carbonate more "naked" and basic, which is essential for the CMD step.

Solvent/Base Compatibility Table[1]

Solvent System	Recommended Base	Temperature	Pros	Cons
DMA (Anhydrous)	Cs₂CO₃ (2.0 equiv)	120–140°C	Highest Yield. Best solubility for Cs₂CO₃.	High boiling point makes workup tedious. Risk of solvent decomposition.
DMF	K₂CO₃ or Cs₂CO₃	100–120°C	Good general purpose.	Can decompose to dimethylamine at high T, causing catalyst poisoning.
Toluene	K₃PO₄ + Pivalic Acid (30 mol%)	110°C (Reflux)	Easy workup. Good for moisture-sensitive substrates.	Requires Pivalic Acid as a proton shuttle (CMD promoter). Slower kinetics.
Xylene	Cs₂CO₃	140°C	Higher temp allows overcoming high activation barriers.	Hard to remove.

Troubleshooting Guide (Q&A)

Issue 1: "I see the starting material disappearing, but I'm isolating the de-iodinated product (reduction), not the cyclized product."

Diagnosis: Protodehalogenation. Cause: The Pd-Ar intermediate is capturing a hydride instead of performing the C-H activation. This usually comes from the solvent (DMF/DMA) decomposing at high temperatures or trace water. Solution:

• Switch Solvent: Move from DMF to Toluene or 1,4-Dioxane . These are less likely to act as hydride sources.

• Dry Your System: Ensure the solvent is anhydrous. Water can facilitate the reduction pathway.

• Increase Concentration: Intramolecular reactions usually need dilution (to prevent dimerization), but if reduction is competing, slightly increasing concentration (0.05 M to 0.1 M) might favor the bimolecular reaction with the base over the unimolecular reduction.

Issue 2: "The reaction stalls at 50% conversion."

Diagnosis: Catalyst Death (formation of Pd-black) or Base insolubility. Cause: The catalytic cycle is dying before completion. Solution:

• Add Pivalic Acid (30 mol%): If you are using Carbonate bases, the addition of Pivalic Acid (PivOH) is crucial. It forms a soluble Pd-Pivalate species that is far more active for C-H activation than the Carbonate complex.

• Ligand Upgrade: If using PPh₃, switch to electron-rich, bulky phosphines like PCy₃ or XPhos . These stabilize the Pd center and prevent precipitation.

Issue 3: "I am getting a dimer instead of the ring."

Diagnosis: Intermolecular coupling dominates. Cause: Concentration is too high. Solution: High Dilution Technique: Run the reaction at 0.01 M to 0.02 M . Add the substrate solution slowly (via syringe pump) to the catalyst/base mixture at reflux.

Recommended Protocol (The "Gold Standard")

This protocol is optimized for the synthesis of dibenz[b,f][1,4]oxazepin-11(10H)-one derivatives.

Reagents:

• Substrate: 1.0 equiv

• Catalyst: Pd(OAc)₂ (5-10 mol%)

• Ligand: PCy₃ (10-20 mol%) or XPhos (5-10 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Additive: Pivalic Acid (30 mol%) - Highly Recommended

• Solvent: DMA (Anhydrous, degassed)

• Concentration: 0.02 M

Step-by-Step:

• Drying: Flame-dry a reaction flask equipped with a condenser and magnetic stir bar under Argon/Nitrogen.

• Solids: Charge the flask with Cs₂CO₃ (dried in an oven beforehand), Pd(OAc)₂, and Ligand.

• Degassing: Add the anhydrous DMA. Sparge with Argon for 15 minutes.

• Activation: Stir the catalyst/base mixture at room temperature for 10 minutes.

• Addition: Add the substrate and Pivalic Acid.

• Reaction: Heat to 130°C for 12–24 hours. Monitor by LC-MS.

• Workup: Cool to room temperature. Filter through a Celite pad (to remove Pd and salts). Wash with EtOAc. Concentrate and purify via flash chromatography.

Decision Flowchart

Figure 2: Diagnostic flowchart for reaction optimization.

References

• Mechanistic Insight on C-H Arylation

  • Title: Palladium-Catalyzed Intramolecular C–H Arylation of Amides: An Efficient Approach to Oxindoles and Rel

  • Source:Journal of the American Chemical Society[1]

  • URL:[Link]

• The "Cesium Effect" and Base Selection

  • Title: The Role of the Base in Palladium-Catalyzed C–H Functionalization.[2]

  • Source:Chemical Reviews

  • URL:[Link]

• Synthesis of Dibenzoxazepines

  • Title: Synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-ones via intramolecular cyclocarbonylation reactions (Note: Relevant for scaffold construction principles).
  • Source:Journal of Organic Chemistry

  • URL:[Link]

• Solvent Effects in Ullmann/Goldberg Type Reactions

  • Title: Recent Advances in Copper-Catalyzed C-Heteroatom Bond Form
  • Source:RSC Advances

  • URL:[Link]

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]

Effect of water content on copper-catalyzed Ullmann cyclization efficiency

Executive Summary: The Water Paradox

In copper-catalyzed Ullmann-type cyclizations, water is traditionally viewed as a contaminant that deactivates the catalyst. However, modern mechanistic insights reveal a dual nature:

• The Enemy: Excess water, particularly in the presence of oxygen, promotes the oxidation of active Cu(I) to inactive Cu(II) or induces disproportionation.

• The Ally: Trace water is often essential for the solubility of inorganic bases (e.g., K₃PO₄, Cs₂CO₃), facilitating the deprotonation of the nucleophile—often the rate-determining step (RDS).

This guide provides the diagnostic tools to determine if your reaction is suffering from moisture toxicity or solubility starvation , and provides validated protocols for both anhydrous and aqueous-micellar systems.

Diagnostic Workflow

Use this decision tree to diagnose reaction failures related to solvent moisture content.

Figure 1: Diagnostic decision tree for troubleshooting Ullmann cyclization failures based on visual cues.

Technical Deep Dive: Mechanisms of Water Interaction

Catalyst Deactivation (The "Too Wet" Scenario)

The active species in Ullmann coupling is Cu(I).[1] In the presence of water and oxygen, Cu(I) rapidly oxidizes to Cu(II), which is generally inactive for these transformations.

• Signaling: The reaction mixture turns blue or green (characteristic of Cu(II) salts).

• Chemistry:

  .

• Prevention: Strict degassing is more critical than strict drying. Water alone is often manageable; water + air is fatal.

Base Solubility & Interfacial Activation (The "Too Dry" Scenario)

Ullmann reactions typically use inorganic bases (K₂CO₃, K₃PO₄) suspended in organic solvents (DMSO, DMF, Toluene).

• The Problem: If the solvent is "super-dry," the inorganic base remains a solid rock, unable to deprotonate the nucleophile (amine/phenol/amide).

• The Solution: Trace water (0.1% – 1.0% v/v) forms a hydration sphere around the base particles, creating a "liquid-liquid interface" that facilitates proton transfer.

• Ligand Role: Chelating ligands (e.g., diamines, amino acids) stabilize the Cu(I) species, preventing disproportionation even in the presence of moisture [1].

Micellar Catalysis (The "Surfactant" Scenario)

Using "Designer Surfactants" like TPGS-750-M (Lipshutz technology), the reaction is performed in water .[2][3]

• Mechanism: The reagents and catalyst migrate into the lipophilic core of the micelle.

• Protection: The hydrophobic core shields the Cu(I) catalyst from bulk water, while the high local concentration accelerates the reaction [2].

Comparative Data: Water Content vs. Yield

Table 1: Effect of water content on a standard intramolecular C-N cyclization (Model substrate: 2-halobenzamide).

Condition	Water Content (ppm)	Catalyst State	Yield (24h)	Notes
Strictly Anhydrous	< 50 ppm	Heterogeneous	45%	Stalled. Base crusting observed.
Trace Water	1000 - 5000 ppm (0.5%)	Homogeneous-like	92%	Optimal base solubility.
Wet Solvent	> 20,000 ppm (2%)	Blue Solution	15%	Catalyst oxidation (Cu(II) formation).
Micellar (TPGS-750-M)	Bulk Water	Micelle Encapsulated	95%	"Green" protocol; requires specific surfactant.

Validated Protocols

Protocol A: Trace-Water Optimization (For Standard Solvents)

Use this when your standard anhydrous reaction in DMSO/DMF is sluggish.

• Setup: Charge reaction vessel with Aryl Halide (1.0 equiv), Nucleophile (1.2 equiv), Ligand (10-20 mol%), and Base (2.0 equiv, e.g., K₃PO₄).

• Solvent Prep: Use standard anhydrous DMSO or DMF.

• The "Spike": Add degassed water (10 µL per 1 mL of solvent).

  • Critical: The water must be degassed to prevent introducing oxygen.

• Catalyst Addition: Add CuI (5-10 mol%) last, under Argon flow.

• Heating: Heat to 80–110 °C. The mixture should appear homogeneous or a fine suspension, not a clumpy solid.

Protocol B: Aqueous Micellar Catalysis (Green Chemistry)

Use this for high-efficiency, low-temperature reactions (Lipshutz conditions).

• Surfactant Solution: Prepare a 2 wt % solution of TPGS-750-M in degassed HPLC-grade water.

• Assembly: Add substrate, base, and Cu catalyst to the reaction vial.

• Solvent: Add the surfactant solution.

• Stirring: Stir vigorously (>1000 rpm). This is critical to maintain micelle emulsion.

• Reaction: Run at 45–60 °C (significantly lower than Protocol A).

Mechanistic Visualization

The following diagram illustrates where water impacts the catalytic cycle.

Figure 2: Catalytic cycle showing the dual role of water: accelerating the base-mediated ligand exchange (yellow) vs. deactivating the catalyst via oxidation (red).

Troubleshooting FAQs

Q: My reaction turned blue immediately after adding the catalyst. What happened? A: This indicates rapid oxidation of Cu(I) to Cu(II). This is usually caused by dissolved oxygen in your "wet" solvent.

• Fix: You must degas your solvent (sparge with Argon for 15 mins) before adding the copper source. If using water, use degassed water.

Q: I am using K₂CO₃ in Toluene, and the reaction is stuck at 10% conversion. Why? A: K₂CO₃ is virtually insoluble in Toluene. The reaction is surface-area limited.

• Fix: Add a phase transfer catalyst (e.g., 18-Crown-6) OR add 1-2% DMSO/Water to create a liquid interface on the base surface.

Q: Can I use Cu(II) salts (like Cu(OAc)₂) instead of CuI to avoid oxidation issues? A: Yes, but Cu(II) must be reduced in situ to the active Cu(I) species.

• Protocol: If using Cu(II), ensure your ligand or solvent can act as a reductant, or add a mild reductant like sodium ascorbate. Note that Cu(II) salts are often more water-tolerant initially but still require an inert atmosphere once the cycle begins.

Q: Does the ligand type affect water tolerance? A: Yes. Bidentate ligands (e.g., 1,10-phenanthroline, diamines) bind Cu(I) tightly, significantly increasing its resistance to oxidation and hydrolysis compared to ligand-free systems [3].

References

• Ma, D., et al. (2018).[4] "Cu-Catalyzed Aqueous Phase Ullmann-Type C-N Coupling Reaction Promoted by Glycosyl Ligand." Chinese Journal of Organic Chemistry.

• Lipshutz, B. H., & Ghorai, S. (2012). "Designer-Surfactant-Enabled Cross-Couplings in Water at Room Temperature." Aldrichimica Acta.[5]

• Sambiagio, C., et al. (2014).[6] "Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development."[1][7] Chemical Society Reviews.[7]

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. lipshutz.chem.ucsb.edu [lipshutz.chem.ucsb.edu]
• 3. Lipshutz Surfactants Portfolio [sigmaaldrich.com]
• 4. sioc-journal.cn [sioc-journal.cn]
• 5. "Designer"-Surfactant-Enabled Cross-Couplings in Water at Room Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Melting Point Determination: Characterizing the Synthesis of Dibenz[b,f]oxazepin-11(10H)-one from its Precursors

A Senior Application Scientist's Guide to Melting Point Determination: Characterizing the Synthesis of Dibenz[b,f][1][2]oxazepin-11(10H)-one from its Precursors

Introduction: Beyond a Simple Phase Transition

In the landscape of pharmaceutical development, the melting point of an active pharmaceutical ingredient (API) is far more than a mere physical constant; it is a critical quality attribute that provides profound insights into a compound's identity, purity, and solid-state properties.[1][2] For drug development professionals, an accurate melting point determination serves as a foundational checkpoint in the synthetic pathway, ensuring the successful conversion of starting materials into the final, high-purity compound.[3][4]

This guide provides an in-depth comparison of the melting point characteristics of the therapeutically significant scaffold, dibenz[b,f][5][6]oxazepin-11(10H)-one , and its common chemical precursors. We will explore the physicochemical principles that govern the dramatic shift in melting temperature upon cyclization, present a robust, field-tested protocol for its determination in accordance with pharmacopeial standards, and discuss the interpretation of this data as a self-validating system for synthetic success.

Part 1: The Physicochemical Rationale—From Flexible Precursors to a Rigid Tricycle

The transformation of simple aromatic precursors into a complex, fused heterocyclic system like dibenz[b,f][5][6]oxazepin-11(10H)-one involves a significant evolution in molecular architecture. This structural change is directly responsible for the substantial increase in melting point observed. The melting process requires sufficient energy to overcome the forces holding molecules together in a crystal lattice. The key contributing factors are:

• Molecular Weight and van der Waals Forces: As precursor molecules combine to form the larger final product, the molecular weight increases. This leads to a larger electron cloud, resulting in stronger transient dipole-dipole interactions (London dispersion forces), which require more thermal energy to disrupt.

• Structural Rigidity and Planarity: The final product is a rigid, largely planar tricyclic system. This planarity facilitates highly efficient stacking in the crystal lattice (π-π stacking), maximizing intermolecular contact and creating a more stable, higher-energy crystal structure compared to the more flexible precursors.

• Intermolecular Hydrogen Bonding: While a precursor like 2-Aminophenol exhibits strong hydrogen bonding via its -NH2 and -OH groups, the dibenz[b,f][5][6]oxazepin-11(10H)-one product contains a lactam (a cyclic amide) moiety. The N-H and C=O groups of the lactam are potent hydrogen bond donors and acceptors, respectively, leading to strong, directional intermolecular forces that contribute significantly to the high lattice energy and, consequently, a high melting point. The intramolecular hydrogen bonding in 2-aminophenol also contributes to its relatively high melting point compared to similar-sized molecules like 2-methylphenol[6].

The following diagram illustrates a plausible synthetic pathway, highlighting the structural evolution from precursors to the final product.

Caption: Synthetic pathway from precursors to the final product.

Part 2: Comparative Physicochemical Data

The difference in melting points between the precursors and the final product is not subtle. The data below, compiled from reliable chemical databases, quantifies this distinction. The increase of over 100°C from the precursors to the final product is a clear indicator of a successful chemical transformation resulting in a fundamentally more stable crystal lattice.

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	Reported Melting Point (°C)
Precursor: 2-Aminophenol		C₆H₇NO	109.13	172 - 175[5][7][8][9]
Precursor: 2-Chlorophenylacetic Acid		C₈H₇ClO₂	170.59	92 - 95[10][11]
Final Product: 10,11-Dihydrodibenz[b,f][5][6]oxazepin-11-one*	1][6]oxazepin-11(10H)-one Structure" src="https://upload.wikimedia.org/wikipedia/commons/thumb/9/91/Loxapine.svg/200px-Loxapine.svg.png" width="100"/>	C₁₃H₉NO₂	211.22	211 - 213

Part 3: Experimental Protocol for Accurate Melting Point Determination

This protocol is designed for a modern digital melting point apparatus and aligns with the principles outlined in the United States Pharmacopeia (USP) chapter <741>.[12] Adherence to this procedure ensures data integrity and reproducibility, which are paramount in a regulated drug development environment.

Workflow for Melting Point Determination

Caption: Standard Operating Procedure for Melting Point Analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Ensure the sample (precursor or final product) is completely dry, typically by drying in a vacuum oven. The sample must be a fine, homogenous powder. If crystals are large, gently pulverize them using a clean mortar and pestle.

  • Causality: Moisture acts as an impurity, which can depress and broaden the melting range. Large crystals heat unevenly, leading to a wide and inaccurate range.

• Capillary Tube Loading:

  • Action: Tap the open end of a capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample tightly into the closed end. The final packed height should be 2-3 mm.[13]

  • Causality: A tightly packed, small sample ensures uniform and efficient heat transfer from the heating block to the entire sample. An excessive amount of sample will create a thermal gradient, resulting in an artificially broad melting range.

• Instrument Setup and System Suitability:

  • Action: Before running the experimental sample, verify the instrument's temperature accuracy using USP-certified reference standards (e.g., Vanillin, Caffeine) with melting points bracketing the expected range of your sample.[12] The measured melting point of the standard must fall within its specified tolerance.

  • Causality: This step is critical for data trustworthiness. It qualifies the instrument and validates that the thermometer is providing an accurate reading, making the entire system self-validating as required by Good Laboratory Practices (GLP).

• Determination of Melting Range:

  • Initial Rapid Determination (if MP is unknown): For a completely new compound, heat the sample at a fast rate (e.g., 10-20°C/minute) to find an approximate melting range.[14] This saves time but is not for formal reporting.

  • Accurate Determination: Using a fresh sample, set the starting temperature to at least 20°C below the expected or approximate melting point. Heat at a medium rate until the temperature is ~15°C below the expected melting point.

  • Action: Reduce the heating rate to a slow ramp of 1-2°C per minute.[12]

  • Causality: A slow heating rate is essential to maintain thermal equilibrium between the sample, the heating block, and the thermometer. Heating too quickly will cause the thermometer reading to lag behind the actual temperature of the sample, leading to an erroneously high and broad melting range.

• Observation and Data Recording:

  • Action: Observe the sample through the magnified viewing port. Record two temperatures:

    • Onset Point (T1): The temperature at which the first droplet of liquid becomes visible.

    • Clear Point (T2): The temperature at which the last solid particle melts, and the sample is completely a transparent liquid.

  • Reporting: The result is reported as a range: T1 - T2. For a pure compound, this range should be narrow, typically 0.5-1.5°C.[4]

Part 4: Interpreting the Data—A Litmus Test for Purity and Identity

The melting point data is a powerful diagnostic tool for the research scientist:

• Monitoring Reaction Completion: A crude reaction mixture will contain the starting materials, intermediates, and the final product. This impure mixture will exhibit a very broad and significantly depressed melting range. As the product is purified (e.g., via recrystallization or chromatography), the melting range will narrow and rise, approaching the sharp, higher melting point of the pure compound.

• Assessing Purity: A sharp, well-defined melting range is a strong indicator of high purity.[1][3] Conversely, a broad melting range (>2°C) suggests the presence of impurities, which disrupt the crystal lattice, requiring less energy to break it apart.

• Confirming Identity with Mixed Melting Point: To confirm that a synthesized batch of dibenz[b,f][5][6]oxazepin-11(10H)-one is identical to an authentic reference standard, a mixed melting point test is performed.[14] A small amount of the synthesized product is thoroughly mixed with an equal amount of the reference standard.

  • If the melting point of the mixture is sharp and unchanged: The two samples are identical.

  • If the melting point of the mixture is depressed and broad: The synthesized product is not the same as the reference standard; one is acting as an impurity to the other.

Conclusion

The determination of melting point is a foundational analytical technique that provides a wealth of information from a simple measurement. The significant elevation and sharpening of the melting point from the flexible precursors (e.g., 2-Aminophenol, 2-Chlorophenylacetic Acid) to the rigid, planar dibenz[b,f][5][6]oxazepin-11(10H)-one serves as a definitive marker of successful synthesis. When performed using a calibrated instrument and a meticulous, standardized protocol, this technique becomes a rapid, reliable, and cost-effective method for confirming the identity and ensuring the purity of the final API, upholding the rigorous standards of scientific integrity and pharmaceutical quality control.

References

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• Melting point determination. University of Calgary. [Link]

• 2-Chloro Phenyl Acetic Acid. Kajay Remedies. [Link]

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• An interesting relationship between drug absorption and melting point. PubMed. [Link]

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• 2-Chlorodibenz[b,f][5][6]oxazepin-11(10H)-one CAS 3158-91-6. Home Sunshine Pharma. [Link]

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• Structural reassignment of a dibenz[b,f][5][6]oxazepin-11(10H)-one with potent antigiardial activity. CSIRO Publishing. [Link]

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A Comparative Guide to the Crystal Structure Analysis of 2-(2-Iodophenoxy)-N-phenylacetamide

Introduction

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. The spatial arrangement of atoms dictates a compound's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety. 2-(2-Iodophenoxy)-N-phenylacetamide, a molecule of significant interest due to its structural motifs commonly found in pharmacologically active compounds, presents a compelling case for detailed structural elucidation. The presence of a flexible ether linkage, an amide bond capable of hydrogen bonding, and a bulky iodine substituent suggests a complex conformational landscape and potential for specific intermolecular interactions.

While the definitive crystal structure of 2-(2-Iodophenoxy)-N-phenylacetamide is not yet publicly documented, this guide provides a comprehensive framework for its analysis. By leveraging established protocols and drawing comparisons with structurally related compounds, we present a technical guide for researchers, scientists, and drug development professionals. This document outlines the gold-standard method of Single-Crystal X-Ray Diffraction (SCXRD) and compares it with complementary spectroscopic techniques, offering a holistic and self-validating workflow for determining the structure of this, and other, novel small molecules.

Part 1: The Gold Standard: Single-Crystal X-Ray Crystallography (SCXRD)

For the unambiguous determination of a molecule's solid-state structure, SCXRD is the definitive technique.[1][2] It provides precise atomic coordinates, bond lengths, bond angles, and details of intermolecular interactions, which are invaluable for understanding crystal packing and designing future analogs. The process, from material synthesis to final structure, is a multi-step workflow requiring meticulous execution.

Experimental Protocol: A Phased Approach to SCXRD

Phase 1: Growing High-Quality Single Crystals

The most critical and often most challenging step is obtaining a single crystal of sufficient size and quality.[1][2] The goal is to encourage the slow, ordered arrangement of molecules from a supersaturated solution.[1] Purity of the compound is essential; even minor impurities can inhibit crystallization.

Step-by-Step Crystal Growth Protocol:

• Solvent Screening: The choice of solvent is crucial.[3] Identify a solvent or solvent system in which 2-(2-Iodophenoxy)-N-phenylacetamide is moderately soluble. Highly soluble compounds tend to yield small crystals, while poorly soluble ones may not crystallize at all.[3] A good starting point is to test solubility in common laboratory solvents (e.g., ethanol, methanol, ethyl acetate, dichloromethane, hexane).

• Method Selection:

  • Slow Evaporation: Prepare a nearly saturated solution in a clean vial. Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation over several days in an undisturbed location.[3] This is often the simplest and most effective method.

  • Solvent Layering (Vapor Diffusion): Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble). Place this vial inside a larger, sealed jar containing a "poor" solvent (in which the compound is insoluble, but which is miscible with the good solvent). The slow diffusion of the poor solvent's vapor into the good solvent gradually reduces the compound's solubility, promoting crystallization.[4]

  • Slow Cooling: Prepare a saturated solution at an elevated temperature. Insulate the container and allow it to cool to room temperature very slowly. Further cooling in a refrigerator or freezer can also be attempted.[4]

• Crystal Harvesting: Once crystals of suitable size (typically >0.1 mm in all dimensions) appear, they should be carefully harvested using a loop or spatula.[2] It is often best to leave them in their mother liquor until ready for mounting.

Caption: Workflow for growing single crystals suitable for X-ray diffraction.

Phase 2 & 3: Data Collection, Solution, and Refinement

• Crystal Mounting: A suitable crystal is mounted on a goniometer head, often cryo-cooled in a stream of liquid nitrogen to minimize radiation damage.[1]

• Data Collection: The crystal is placed in an intense, monochromatic X-ray beam and rotated.[2] The X-rays diffract off the crystal's electron clouds, producing a unique diffraction pattern of reflections (spots) whose intensities are recorded by a detector.[2]

• Structure Solution: The "phase problem" is the main hurdle; while intensities are recorded, the phase information of the diffracted waves is lost. For small molecules, computational "direct methods" are typically used to solve this and generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. This model is then computationally refined to improve the fit between the calculated diffraction pattern (from the model) and the observed experimental pattern, resulting in a final, highly accurate molecular structure.[2]

Anticipated Crystallographic Data

Based on the analysis of structurally similar compounds, such as 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide[5], we can anticipate the key data points that would be obtained for 2-(2-Iodophenoxy)-N-phenylacetamide.

Parameter	Example Data from a Related Structure [5]	Significance for 2-(2-Iodophenoxy)-N-phenylacetamide
Chemical Formula	C₁₄H₁₁ClINO	C₁₄H₁₂INO₂
Molecular Weight	371.60 g/mol	369.16 g/mol
Crystal System	Monoclinic	To be determined; describes the basic shape of the unit cell.
Space Group	P2₁/n	To be determined; describes the symmetry elements within the unit cell.
Unit Cell Dimensions	a=13.0Å, b=4.5Å, c=24.0Å, β=103.5°	Provides the dimensions of the repeating unit in the crystal lattice.
Key Torsion Angles	N1—C1—C2—C21 = 141.8°	Defines the conformation of the acetamide backbone and the relative orientation of the phenyl rings.
Hydrogen Bonds	N—H···O	Crucial intermolecular interaction that will dictate crystal packing.
Other Interactions	C—I···π(arene)	Potential for halogen bonding, influencing the supramolecular assembly.

Part 2: A Comparative Framework of Analytical Techniques

While SCXRD provides the definitive solid-state structure, a comprehensive analysis relies on a suite of complementary techniques to confirm the structure in solution and verify its composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for elucidating the molecular structure in the solution phase, confirming connectivity and providing insights into the electronic environment of atoms.[6]

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of purified 2-(2-Iodophenoxy)-N-phenylacetamide in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[7]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution spectrometer (e.g., 400 MHz or higher).[7] Additional experiments like COSY, HSQC, and HMBC can be used to confirm assignments.

Predicted NMR Data:

Nucleus	Protons / Carbons	Predicted Chemical Shift (δ, ppm)	Expected Multiplicity
¹H	Amide (N-H)	~8.0 - 9.0	Singlet (broad)
	Aromatic (C₆H₅ & C₆H₄)	~6.8 - 7.8	Multiplets
	Methylene (O-CH₂-C=O)	~4.5 - 5.0	Singlet
¹³C	Carbonyl (C=O)	~165 - 170	-
	Aromatic (C-O & C-I)	~155 (C-O), ~90 (C-I)	-
	Aromatic (C-H & C-N)	~110 - 140	-

| | Methylene (CH₂) | ~65 - 70 | - |

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound and can provide structural information through fragmentation patterns. For 2-(2-Iodophenoxy)-N-phenylacetamide (C₁₄H₁₂INO₂), the expected molecular ion peak [M]⁺ would be at m/z 369.[8]

• Infrared (IR) Spectroscopy: IR is excellent for identifying key functional groups.[9] The spectrum would be expected to show characteristic absorption bands for the N-H stretch (~3300 cm⁻¹), aromatic C-H stretch (~3100-3000 cm⁻¹), and a strong amide C=O stretch (~1670 cm⁻¹).

Technique Comparison Summary

Technique	Information Obtained	Strengths	Limitations
SCXRD	Precise 3D atomic coordinates, bond lengths/angles, crystal packing, stereochemistry.	Unambiguous, definitive structure determination.[10]	Requires high-quality single crystals, which can be difficult to grow; solid-state structure may differ from solution.[8]
NMR	Atomic connectivity, solution-state conformation, electronic environment.	Non-destructive, provides data on structure in solution, excellent for purity assessment.	Provides an average structure in solution; less precise than SCXRD for bond lengths/angles.
MS	Molecular weight, elemental composition (HRMS), fragmentation patterns.	High sensitivity, requires very little sample.[7]	Does not provide 3D structural information on its own.
IR	Presence of specific functional groups.	Fast, simple, non-destructive.	Provides limited information on the overall molecular skeleton.

Part 3: An Integrated Workflow for Structural Elucidation

A trustworthy structural assignment does not rely on a single technique but on the convergence of data from multiple orthogonal methods. The workflow below illustrates a self-validating system where spectroscopic data confirms the molecular identity before SCXRD provides the ultimate proof of its three-dimensional arrangement.

Caption: An integrated workflow for the synthesis and structural validation of a novel compound.

Conclusion

References

• PubChem. 2-Iodo-N-phenylacetamide. National Center for Biotechnology Information. [Link]

• Jayadevappa, H. P., et al. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences, 124(5), 1019–1023. [Link]

• Beilstein Journal of Organic Chemistry. On the N-arylation of acetamide using 2-, 3- and 1'-substituted iodoferrocenes. [Link]

• NIST. Acetamide, N-phenyl-. NIST Chemistry WebBook. [Link]

• Gowda, B. T., et al. (2008). 2-Chloro-N-phenylacetamide. Acta Crystallographica Section E: Structure Reports Online, E64, o987. [Link]

• Groh, M. F., & Wlodek, M. (2024). How to grow crystals for X-ray crystallography. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials. [Link]

• Bai, X., et al. (2015). How cryo-electron microscopy and X-ray crystallography complement each other. Protein Science, 24(1), 3-14. [Link]

• Abdel-Wahab, B. F., et al. (2022). Synthesis, molecular modelling and QSAR study of new N-phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase inhibitors with antiproliferative activity. RSC Advances, 12(10), 5795-5813. [Link]

• Staples, R. J. (2025). Getting crystals your crystallographer will treasure: a beginner's guide. Michigan State University Department of Chemistry. [Link]

• ResearchGate. (2011). 2-(2-Chlorophenyl)-2-oxo-N-phenylacetamide. [Link]

• Fizer, O., et al. (2023). Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide. Applied Sciences and Engineering, 24(1), 1-13. [Link]

• University of Rochester Department of Chemistry. How To: Grow X-Ray Quality Crystals. [Link]

• Peak Proteins. (2024). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. [Link]

• IJRAR. (2019). PREPARATION, GROWTH, SPECTRAL, THERMAL AND BAND GAP STUDIES OF PHENYL HYDRAZONE OF N –PHENYLACETAMIDE (PHPA) CRYSTAL. International Journal of Research and Analytical Reviews, 6(1). [Link]

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. [Link]

• Chemistry LibreTexts. (2023). X-ray Crystallography. [Link]

• Ferguson, G., et al. (2016). Crystal structures of two C,N-disubstituted acetamides: 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide and 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1471–1475. [Link]

• ResearchGate. Manish K. Shah. [Link]

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• Fun, H.-K., et al. (2012). N-(4-Chlorophenyl)-2,2-diphenylacetamide. Acta Crystallographica Section E: Structure Reports Online, E68, o2515. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-Iodophenoxy)-N-phenylacetamide

Hazard Assessment and Chemical Profile

The critical first step in establishing a safe disposal protocol is a thorough understanding of the compound's likely hazards. 2-(2-Iodophenoxy)-N-phenylacetamide is a complex organic molecule that must be classified as halogenated organic waste due to the presence of an iodine atom on the phenyl ring. This classification is paramount as halogenated waste streams require specialized disposal routes due to their potential to form persistent environmental pollutants and toxic byproducts upon improper incineration.[1][2]

By analyzing its structural components—an iodinated phenol ether linked to an N-phenylacetamide core—we can infer a probable hazard profile from similar, well-documented chemicals.

Structural Component	Proxy Compound	Known Hazards	Citation
Iodo-acetamide Moiety	2-Iodo-N-phenylacetamide	Harmful if swallowed, Causes skin irritation, May cause respiratory irritation, Causes serious eye damage/irritation.	[3]
N-phenylacetamide Core	Acetanilide (N-phenylacetamide)	Harmful if swallowed, Harmful to aquatic life.	[4]
Inferred Profile for 2-(2-Iodophenoxy)-N-phenylacetamide	-	Treat as: Acutely toxic (oral), a skin and eye irritant, a potential respiratory irritant, and hazardous to aquatic life.	-

Given this profile, under no circumstances should this chemical or its containers be disposed of via standard trash or down the drain.[2][5]

Core Principles of Halogenated Waste Management

The proper management of halogenated chemical waste is predicated on three non-negotiable principles. The causality behind these rules is rooted in safety, regulatory compliance, and fiscal responsibility.

• Segregation: Halogenated organic waste must always be kept separate from non-halogenated waste.[5][6] The primary reason is that disposal methods differ significantly. Halogenated compounds require high-temperature incineration with special scrubbers to neutralize acidic gases (like hydrogen iodide) that are produced. Mixing these waste streams dramatically increases the disposal cost for the entire volume and can create a regulatory violation.[5] Furthermore, mixing with incompatible chemicals, such as strong acids or bases, can trigger dangerous reactions.[2]

• Identification: Every waste container must be clearly and accurately labeled the moment the first drop of waste is added.[1] Unambiguous labeling prevents accidental mixing of incompatible waste streams, ensures proper handling by EHS personnel, and is a federal regulatory requirement. Labels should include the words "Hazardous Waste," the full chemical name(s) of the contents, and approximate percentages.[5]

• Containment: Waste must be stored in appropriate, sealed containers to prevent the release of vapors and to avoid spills.[7] Polyethylene or glass containers are generally preferred for halogenated waste, as some compounds can degrade to form acids that corrode metal containers.[2] Containers should be kept in a designated, well-ventilated area and within secondary containment to control any potential leaks.[6]

Standard Operating Procedure (SOP) for Disposal

This step-by-step protocol provides a direct workflow for the safe handling and disposal of 2-(2-Iodophenoxy)-N-phenylacetamide and associated materials.

3.1 Required Personal Protective Equipment (PPE) Before handling the chemical or its waste, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant nitrile gloves.

• Body Protection: A fully fastened laboratory coat.

3.2 Step-by-Step Disposal Protocol

• Waste Collection (Point of Generation):

  • Solid Waste: Collect all unused or waste 2-(2-Iodophenoxy)-N-phenylacetamide powder in a dedicated hazardous waste container. This container should be a wide-mouth, sealable vessel made of compatible material (e.g., HDPE plastic).

  • Contaminated Materials: Any disposable items that have come into direct contact with the compound (e.g., weighing paper, gloves, pipette tips, silica gel) must also be placed in this same solid halogenated waste container.[8]

  • Liquid Waste: If the compound is dissolved in a solvent, the entire solution must be disposed of as halogenated liquid waste. Collect this in a separate, clearly labeled, sealable liquid waste container (e.g., a 4L plastic-coated glass bottle).

• Waste Segregation:

  • At the point of generation, ensure the waste container is designated for "Halogenated Organic Solids" or "Halogenated Organic Liquids."

  • DO NOT add non-halogenated solvents, strong acids/bases, or oxidizing agents to this container.[5]

• Labeling the Waste Container:

  • As soon as the first item of waste is added, affix a hazardous waste tag provided by your institution's EHS department.

  • Clearly write the full chemical name: "Waste 2-(2-Iodophenoxy)-N-phenylacetamide." If in solution, list the solvent(s) as well with approximate percentages.

  • Indicate the relevant hazards (e.g., Toxic, Irritant).

• Temporary Storage:

  • Keep the waste container tightly sealed at all times, except when actively adding waste.[7]

  • Store the container in a designated satellite accumulation area, such as a ventilated cabinet under a fume hood.[6]

  • The container must be placed within a larger, chemically resistant secondary containment bin or tray.

• Decontamination of Labware:

  • Non-disposable labware (e.g., glass beakers, spatulas) that has contacted the compound must be decontaminated.

  • Rinse the equipment with a small amount of a suitable organic solvent (e.g., acetone or ethanol).

  • This first rinsate is now considered halogenated hazardous waste and must be collected in the designated halogenated liquid waste container.[8]

  • After the initial solvent rinse, the labware can be washed normally with soap and water.

• Arranging for Final Disposal:

  • When the waste container is full (no more than 90% capacity[6]) or has been stored for the maximum time allowed by your institution (often 3 months[6]), contact your EHS office.

  • Follow their specific procedures to schedule a waste pickup.[9] Do not move the waste outside of the laboratory yourself unless explicitly instructed to do so by EHS personnel.

Emergency Procedures

• Small Spill (Solid): If a small amount of powder is spilled within a chemical fume hood, gently sweep it up with absorbent material and place it in the designated halogenated solid waste container. Decontaminate the area with a solvent-wetted cloth, disposing of the cloth as hazardous waste.[2]

• Personal Exposure:

  • Skin: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[10]

  • Eyes: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[10]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10]

  • In all cases of exposure, seek immediate medical attention and provide the attending physician with the chemical name.

Visualization of the Disposal Workflow

The following diagram outlines the logical flow for the proper disposal of 2-(2-Iodophenoxy)-N-phenylacetamide waste streams.

Caption: Workflow for the safe disposal of 2-(2-Iodophenoxy)-N-phenylacetamide.

References

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• Benchchem. (n.d.). Proper Disposal Procedures for Halogenated Solvents (Hal-HS).
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• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
• Benchchem. (n.d.). Navigating the Disposal of Thyodene and Associated Iodine Waste: A Comprehensive Guide.
• Benchchem. (n.d.). Technical Support Center: Best Practices for Storing and Handling Sensitive Iodinated Compounds.
• Thermo Fisher Scientific. (2018). Iodoacetamide Safety Data Sheet.
• Sigma-Aldrich. (2025). Acetanilide Safety Data Sheet.
• Actylis Lab Solutions. (2010). Material Safety Data Sheet.
• Benchchem. (n.d.). Proper Disposal of 2'-Iodo-2-(2-methoxyphenyl)acetophenone: A Guide for Laboratory Professionals.
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Personal protective equipment for handling 2-(2-Iodophenoxy)-N-phenylacetamide

Comprehensive Safety & Handling Guide: 2-(2-Iodophenoxy)-N-phenylacetamide

Hazard Assessment: Understanding the Risks

The primary hazards associated with 2-(2-Iodophenoxy)-N-phenylacetamide are extrapolated from its functional groups: an aromatic iodide and an N-phenylacetamide moiety. Based on aggregated GHS data for closely related compounds like 2-Iodo-N-phenylacetamide, the anticipated hazards are significant.[1]

The core structure presents risks of acute toxicity, irritation to skin and respiratory tracts, and potential for serious eye damage.[1][2] The iodine atom classifies it as a halogenated organic compound, necessitating specific disposal protocols.[3][4][5]

Potential Hazard	GHS Classification (Anticipated)	Rationale & Primary Concerns
Acute Oral Toxicity	Warning: Harmful if swallowed (Category 4)	Accidental ingestion could lead to systemic toxic effects.[1]
Skin Irritation	Warning: Causes skin irritation (Category 2)	Direct contact can cause localized redness, inflammation, and discomfort. Prolonged exposure may lead to more severe dermatitis.[1][2]
Eye Damage/Irritation	Danger: Causes serious eye damage/irritation (Category 1/2A)	The compound is likely to be highly irritating to the eyes, with potential for causing serious, lasting damage upon direct contact.[1][2][6]
Respiratory Irritation	Warning: May cause respiratory irritation (Category 3)	Inhalation of dust or aerosols can irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

Consistent and correct use of PPE is non-negotiable. The following equipment is mandatory when handling 2-(2-Iodophenoxy)-N-phenylacetamide in any form (solid or in solution).

• Eye and Face Protection :

  • Minimum Requirement : Chemical splash goggles conforming to European Standard EN166 or OSHA 29 CFR 1910.133.[7]

  • Rationale : Provides a seal around the eyes to protect against splashes, dust, and aerosols. Standard safety glasses with side shields offer insufficient protection against chemical splashes.

• Hand Protection :

  • Recommended Material : Chemical-resistant nitrile or neoprene gloves.[7]

  • Protocol : Always inspect gloves for tears or punctures before use. Employ the proper glove removal technique (without touching the glove's outer surface) to prevent skin contamination.[8] Contaminated gloves should be disposed of immediately as hazardous waste.[9]

• Skin and Body Protection :

  • Requirement : A professional laboratory coat, kept fully buttoned, is required to protect skin and personal clothing from contamination.[7]

  • Rationale : The lab coat provides a removable barrier in the event of a splash or spill.

• Respiratory Protection :

  • When Required : A NIOSH/MSHA or European Standard EN 149 approved respirator is necessary when there is a risk of generating dust or aerosols, such as when weighing or transferring the solid compound outside of a certified chemical fume hood.[7]

  • Rationale : Engineering controls like fume hoods are the primary method of exposure prevention. Respirators are a crucial secondary defense when these controls are insufficient.

Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow is critical for minimizing exposure and ensuring experimental integrity.

Engineering Controls : All handling of 2-(2-Iodophenoxy)-N-phenylacetamide, especially the weighing and initial dissolution of the solid, must be conducted in a properly functioning chemical fume hood.[2][3]

Step-by-Step Procedure :

• Preparation : Before handling the compound, ensure the fume hood is clear of clutter, the sash is at the appropriate height, and all necessary equipment (spatulas, weigh boats, solvents, glassware) is inside.

• Don PPE : Put on all required PPE as detailed in Section 2.

• Weighing : Carefully weigh the required amount of the solid compound onto a weigh boat or into a tared vial. Avoid creating dust. Use a spatula to gently transfer the solid.

• Dissolution : Place the receiving flask or beaker on a stir plate within the fume hood. Add the solvent, initiate stirring, and then slowly add the weighed compound to the vortex to prevent splashing.

• Reaction Setup : If used in a reaction, ensure the glassware is securely clamped. If heating is required, use a heating mantle with a temperature controller rather than an open flame.[3]

• Post-Handling Cleanup : Clean all non-disposable equipment that came into contact with the chemical. Wipe down the work surface in the fume hood with an appropriate solvent and decontaminating solution.

• Doffing PPE : Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces. Wash hands and forearms thoroughly with soap and water after exiting the lab.[6][8]

Caption: A standard workflow for safely handling potent chemical compounds.

Emergency Procedures

Immediate and correct action during an emergency can significantly mitigate harm.

• Skin Contact : Immediately remove contaminated clothing.[4] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration (do not use mouth-to-mouth).[10] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.

• Spill Cleanup : Evacuate non-essential personnel. Wearing full PPE, cover the spill with an inert absorbent material like vermiculite or sand.[2] Collect the material using spark-proof tools into a suitable, labeled container for hazardous waste disposal.[10]

Disposal Plan: Managing Halogenated Waste

As a halogenated organic compound, 2-(2-Iodophenoxy)-N-phenylacetamide and any materials contaminated with it must be disposed of as hazardous waste.[3][5]

• Waste Segregation :

  • Dedicated Container : All waste (solid compound, solutions, contaminated gloves, weigh boats, absorbent material) must be placed in a designated "Halogenated Organic Waste" container.[3][4]

  • No Mixing : Do not mix halogenated waste with non-halogenated organic waste, as this significantly increases disposal costs and complexity.[11][12] Keep it separate from acidic, basic, or heavy metal waste streams.[11][12]

• Labeling and Storage :

  • Proper Labeling : The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name(s) of the contents.[4][11] Do not use abbreviations.

  • Secure Storage : Keep the waste container tightly closed when not in use and store it in a designated satellite accumulation area within the laboratory, preferably in secondary containment.[11]

• Arranging Disposal : Follow your institution's specific protocols for hazardous waste pickup. Do not dispose of this chemical down the drain.[3]

By adhering to these rigorous safety and handling protocols, you can effectively mitigate the risks associated with 2-(2-Iodophenoxy)-N-phenylacetamide and ensure a safe laboratory environment for yourself and your colleagues.

References

• Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry.
• Halogenated Organic Liquids - Standard Oper
• Personal protective equipment for handling N-(2-hydroxyethyl)-2-phenylacetamide. Benchchem.
• Halogenated Solvents in Laboratories.
• 2-Iodo-N-phenylacetamide C8H8INO CID 11207703. PubChem.
• 7.2 Organic Solvents. Environment, Health and Safety, University of South Carolina.
• HAZARDOUS WASTE SEGREG
• Safety Data Sheet for N-ethyl-N-phenylacetamide. Enamine.
• Material Safety Data Sheet for 2-chloro-N-methyl-N-phenylacetamide. ChemShuttle.
• Safety Data Sheet for 2-Phenylacetamide. Thermo Fisher Scientific.
• Safety Data Sheet for 2-Iodoacetamide. Thermo Fisher Scientific.
• Safety Data Sheet for Acetanilide. Sigma-Aldrich.
• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
• Safety Data Sheet for 2-Iodoacetamide. TCI Chemicals.
• 2-CHLORO-N-(2-IODOPHENYL)

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